11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene

• IUPAC Name: 11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene
• InChI: InChI=1S/C19H25N5/c1-4-8-15-12-16(23-9-6-5-7-10-23)24-19(21-15)17-13(2)11-14(3)20-18(17)22-24/h11-12H,4-10H2,1-3H3
• InChI Key: NURYCOHTUQXJCX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C3C(=CC(=NC3=NN2C(=C1)N4CCCCC4)C)C
• Molecular Formula: C19H25N5
• Molecular Weight: 323.4 g/mol

Description

11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene is a complex tricyclic tetrazine derivative of significant interest in early-stage chemical and biological research. Its intricate polyheterocyclic structure, featuring a piperidiny moiety, suggests potential as a key intermediate for the synthesis of novel molecular scaffolds or as a candidate for high-throughput screening campaigns. Researchers are investigating its potential utility in the development of targeted protein degraders (PROTACs) or as a core structure in medicinal chemistry programs aimed at modulating protein-protein interactions. The mechanism of action for this compound is currently under investigation; preliminary hypotheses suggest it may act as a ligand for specific enzymatic targets or function as an allosteric modulator due to its unique three-dimensional architecture. This compound is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene involves multiple steps, including the formation of the piperidine ring and the incorporation of the tetrazatricyclo structure. Common synthetic routes include:

Debus-Radiszewski synthesis: This method involves the reaction of glyoxal and ammonia.

Wallach synthesis: This method involves the dehydrogenation of imidazolines.

Marckwald synthesis: This method involves the reaction of alpha halo-ketones with amino nitriles.

Industrial Production Methods

Industrial production of this compound typically involves the hydrogenation of pyridine over a molybdenum disulfide catalyst . This method is efficient and scalable, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate and hydrogen peroxide.

Reducing agents: Such as lithium aluminum hydride and sodium borohydride.

Substitution reagents: Such as halogens and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may yield alcohols or amines.

Scientific Research Applications

11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antibacterial and antiviral activities.

Industry: Used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name (CAS No.)	Substituents (Position 6)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	References
Target Compound	Piperidin-1-yl	C19H23N7*	~333.4	Enhanced lipophilicity; potential CNS activity due to piperidine moiety
6-(3,5-Dimethylpyrazol-1-yl) analog (1001608-88-3)	3,5-Dimethylpyrazole	C19H22N6	334.4	Pyrazole group may improve metabolic stability; studied in material science
N-(4-Ethoxyphenyl) analog (890623-51-5)	4-Ethoxyphenylamine	C22H25N5O	375.5	Ethoxy group enhances solubility; explored in anticancer research
N-Pentyl analog	Pentylamine	C21H29N7	~379.5	Increased hydrophobicity; potential membrane permeability advantages
6-(Pyridin-2-ylpiperazinyl) analog (900265-47-6)	Pyridin-2-ylpiperazine	C21H24N8	404.5	Piperazine-pyridine hybrid; possible kinase inhibition

Key Observations:

The N-(4-ethoxyphenyl) analog (375.5 g/mol) exhibits higher polarity due to the ethoxy group, which may improve aqueous solubility but reduce CNS targeting .

Synthetic Challenges :

• Synthesis of these compounds requires precise control of reaction conditions (e.g., solvent polarity, temperature) to avoid byproducts. For example, the piperidin-1-yl group in the target compound may require nucleophilic substitution under anhydrous conditions .

Biological Relevance :

• Analogous compounds with pyridine or piperazine substituents (e.g., 900265-47-6) show kinase inhibitory activity, suggesting the target compound could share similar mechanisms .
• The pyrazole-containing analog (1001608-88-3) demonstrates stability under acidic conditions, highlighting the role of heterocyclic substituents in pharmacokinetics .

Biological Activity

11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene is a complex organic compound notable for its unique structural features and potential biological activities. This compound has garnered attention in medicinal chemistry and pharmacology due to its interactions with various biological targets.

The molecular formula of the compound is C19H25N5 with a molecular weight of approximately 323.4 g/mol. Its structure includes a piperidine ring and multiple nitrogen atoms within a tetrazatricyclo framework, which may contribute to its biological activity.

The biological activity of this compound is thought to arise from its ability to interact with specific molecular targets such as enzymes and receptors. These interactions can modulate various biological pathways leading to therapeutic effects.

Biological Activity Overview

Research indicates that compounds similar to 11,13-dimethyl-6-piperidin-1-yl-4-propyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene exhibit a range of biological activities:

• Anticancer Activity : Studies have shown that derivatives containing piperidine and tetrazole moieties can inhibit cancer cell proliferation. For example, certain piperidine-based compounds have demonstrated significant cytotoxic effects against various cancer cell lines (IC50 values ranging from 0.25 μM to 9 μM) .
• Antimicrobial Properties : The compound has been investigated for its antifungal activity against pathogens such as Candida auris, showing potential for inducing apoptosis and cell cycle arrest in fungal cells .

Case Studies

• Anticancer Research : In a study evaluating the efficacy of piperidine derivatives against A549 human lung cancer cells, it was found that these compounds could inhibit cell proliferation significantly while inducing morphological changes indicative of cell death . The most potent derivative exhibited an IC50 value of 9 μM.
• Antifungal Activity : Research on piperidine-based triazole derivatives revealed their effectiveness against C. auris, with MIC values ranging from 0.24 to 0.97 μg/mL. These compounds disrupted the plasma membrane integrity of fungal cells and induced apoptosis .

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	IC50 (μM)	Target
Piperidine Derivative A	Anticancer	0.25	HepG2 Cells
Piperidine Derivative B	Antifungal	0.24 - 0.97	C. auris
Piperidine Derivative C	Antitumor	9	A549 Cells

Q & A

Q. Key analytical methods :

• NMR spectroscopy (¹H/¹³C, 2D-COSY/HMBC) to confirm regiochemistry and substituent placement.
• High-resolution mass spectrometry (HRMS) for molecular formula validation.
• X-ray crystallography (if single crystals are obtainable) to resolve stereoelectronic effects in the tricyclic framework .

Basic: How can researchers validate the stability of this compound under varying experimental conditions (e.g., pH, temperature)?

Answer:
Design a stability assay using:

• Accelerated degradation studies : Expose the compound to extreme pH (1–13), elevated temperatures (40–80°C), and UV light. Monitor degradation via HPLC-UV/MS at timed intervals.
• Kinetic modeling : Fit degradation data to zero/first-order models to predict shelf-life.
• Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to assess thermal stability .

Advanced: How can experimental design (DoE) optimize synthetic yield while minimizing byproducts?

Answer:
Apply Design of Experiments (DoE) to identify critical factors (e.g., catalyst loading, solvent polarity, temperature):

• Screening phase : Use a Plackett-Burman design to shortlist influential variables.
• Optimization phase : Implement a central composite design to model non-linear relationships between variables and responses (yield, purity).
• Response surface methodology (RSM) refines conditions, enabling >90% yield with <5% impurities .

Advanced: What computational strategies elucidate structure-property relationships for this compound?

Answer:

• Quantum chemical calculations (DFT/B3LYP/6-31G*): Optimize geometry, calculate frontier molecular orbitals (HOMO/LUMO), and predict electronic transitions (UV-Vis spectra).
• Molecular dynamics (MD) simulations : Probe solvation effects and conformational flexibility in biological matrices.
• Machine learning (ML) integration : Train models on structural analogs to predict solubility, reactivity, or binding affinity .

Advanced: How to resolve contradictions between experimental spectral data and computational predictions?

Answer:

• Cross-validation : Compare experimental NMR/MS data with multiple computational tools (e.g., ACD/Labs, Gaussian NMR).
• Dynamic protonation state analysis : Account for tautomerism or pH-dependent shifts in heterocyclic systems.
• X-ray validation : Resolve ambiguities in regiochemistry or stereochemistry .

Advanced: What mechanistic insights explain the compound’s reactivity in catalytic or photochemical applications?

Answer:

• Reaction path sampling : Use meta-dynamics or NEB (nudged elastic band) methods to map energy barriers for key steps (e.g., ring-opening/closure).
• Transient absorption spectroscopy : Capture short-lived intermediates during photochemical reactions.
• Kinetic isotope effects (KIE) : Differentiate between concerted vs. stepwise mechanisms .

Advanced: How to assess thermodynamic and kinetic parameters for its interactions with biological targets?

Answer:

• Isothermal titration calorimetry (ITC) : Measure binding affinity (Kd) and enthalpy changes (ΔH).
• Surface plasmon resonance (SPR) : Quantify association/dissociation rates (kon/koff).
• Free-energy perturbation (FEP) : Compute relative binding free energies for ligand-receptor complexes .

Methodological Notes

• Data integration : Combine experimental and computational workflows (e.g., ICReDD’s feedback loop) to accelerate discovery .
• Validation : Always cross-check computational predictions with orthogonal experimental techniques to mitigate model biases .
• Ethical AI : Ensure transparency in ML-driven designs by reporting uncertainty metrics and training data sources .